Cas no 139610-22-3 (Prelaureatin)
Prelaureatin structure
Product Name:Prelaureatin
CAS No:139610-22-3
MF:C15H21BrO2
MW:313.230044126511
CID:211754
Update Time:2024-03-01
Prelaureatin Chemical and Physical Properties
Names and Identifiers
-
- 2H-Oxocin-3-ol,8-[(1S)-1-bromopropyl]-3,4,7,8-tetrahydro-2-(2Z)-2-penten-4-yn-1-yl-,(2S,3S,8R)-
- (+)-Prelaureatin
- 2H-Oxocin-3-ol,8-(1-bromopropyl)-3,4,7,8-tetrahydro-2-(2-penten-4-ynyl)-, [2S-[2a(Z),3a,8b(R*)]]-
- 2H-Oxocin-3-ol,8-[(1S)-1-bromopropyl]-3,4,7,8-tetrahydro-2-(2Z)-2-penten-4-ynyl-, (2S,3S,8R)-(9CI)
- Prelaureatin
- 139610-22-3
-
- Inchi: 1S/C15H21BrO2/c1-3-5-6-11-15-13(17)9-7-8-10-14(18-15)12(16)4-2/h1,5-8,12-15,17H,4,9-11H2,2H3/b6-5-,8-7-/t12-,13-,14+,15-/m0/s1
- InChI Key: OHHPIXHKUDAQAW-WVZXMNBZSA-N
- SMILES: Br[C@@H](CC)[C@H]1CC=CC[C@@H]([C@H](C/C=C\C#C)O1)O |c:6|
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 340
- Topological Polar Surface Area: 29.5
- XLogP3: 3.125
Prelaureatin Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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